Cas no 2227793-82-8 (rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid)

• Product Name: rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid
• CAS No: 2227793-82-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5965557
• PubChem ID: 165759586
• Update Time: 2025-06-08

rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid
• EN300-1540992
• 2227793-82-8
• rac-2-(2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}ethoxy)acetic acid

• Inchi： 1S/C27H32N2O6/c30-25(31)17-34-15-14-28-26(32)22-12-2-1-3-13-24(22)29-27(33)35-16-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,22-24H,1-3,12-17H2,(H,28,32)(H,29,33)(H,30,31)/t22-,24+/m1/s1
• InChI Key： SMGILPHEFMHNJL-VWNXMTODSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCCC[C@H]1C(NCCOCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid

Introduction to rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid (CAS No. 2227793-82-8)

rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid (CAS No. 2227793-82-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cycloheptyl ring, making it a valuable intermediate in the synthesis of bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature coupling reactions. The cycloheptyl ring, on the other hand, provides additional steric and electronic properties that can influence the compound's biological activity and pharmacokinetic behavior. These features make rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties. The researchers found that the cycloheptyl ring played a crucial role in modulating the compound's interaction with specific protein targets, leading to enhanced efficacy and reduced side effects.

In another study, scientists at the University of California, San Francisco, investigated the use of rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The unique structure of this compound allowed for the creation of highly specific inhibitors that showed promising results in preclinical models.

The synthetic route to rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid has been extensively studied and optimized. A key step in the synthesis involves the formation of the cycloheptyl ring through a ring-closing metathesis reaction. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production. Additionally, the use of chiral catalysts has enabled the synthesis of enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where enantiomeric purity can significantly impact drug efficacy and safety.

The biological activity of rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid has been evaluated in various assays. In vitro studies have demonstrated that this compound exhibits selective inhibition of specific enzymes involved in inflammatory pathways. Furthermore, animal models have shown that administration of this compound leads to significant reductions in markers of inflammation and tissue damage.

The potential therapeutic applications of rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid extend beyond anti-inflammatory agents. Researchers at Harvard University have explored its use as a potential antiviral agent against emerging viral pathogens. Preliminary data suggest that this compound can interfere with viral replication by targeting specific viral proteins or host cell factors required for viral entry or assembly.

In conclusion, rac-2-(2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}ethoxy)acetic acid (CAS No. 2227793-82-8) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.